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For Researchers, Scientists, and Drug Development Professionals

Introduction

Lochnerine, a naturally occurring monoterpenoid indole alkaloid, has garnered interest within
the scientific community for its potential pharmacological activities. Found in various plant
species, most notably Catharanthus roseus, this complex molecule presents a unique structural
framework that warrants detailed investigation. This technical guide provides a comprehensive
overview of the chemical structure, physicochemical properties, and known biological activities
of Lochnerine, intended to serve as a valuable resource for researchers in natural product
chemistry, pharmacology, and drug discovery.

Chemical Structure and Identification

Lochnerine is characterized by a pentacyclic ring system, incorporating an indole nucleus. Its
systematic IUPAC name is [(1S,12S,13R,14R,15E)-15-ethylidene-7-methoxy-3,17-
diazapentacyclo[12.3.1.02,10.04,9.012,17]octadeca-2(10),4(9),5,7-tetraen-13-yllmethanol[1].

Table 1: Chemical Identification of Lochnerine
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Identifier Value

CAS Number 522-47-4[1]

Molecular Formula C20H24N202[1]

Molecular Weight 324.42 g/mol [1]

InChl Key YTIVOMMYBBBYFH-BOPWJTLDSA-N[1]

Physicochemical Properties

The physicochemical properties of Lochnerine are essential for its handling, formulation, and
understanding its behavior in biological systems.

Table 2: Physicochemical Properties of Lochnerine

Property Value

Melting Point 200-201 °C

Boiling Point (Predicted) 503.8 £ 50.0 °C at 760 mmHg
pKa (Predicted) Data not available

Soluble in DMSO, Chloroform,

Solubility )
Dichloromethane, Ethyl Acetate, Acetone

Appearance Powder

Spectroscopic Data

Detailed spectroscopic analysis is crucial for the unambiguous identification and structural
elucidation of Lochnerine. While a complete set of experimental spectra is not readily available
in all public databases, the following represents typical data used for its characterization.

Table 3: Spectroscopic Data of Lochnerine
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Technique Data Highlights

Characteristic signals for aromatic protons of the

indole ring, an ethylidene group, a methoxy

1H NMR
group, and various aliphatic protons of the
pentacyclic system are expected.
Resonances corresponding to the 20 carbon
atoms, including those of the indole ring, the
13C NMR ethylidene group, the methoxy group, and the

complex aliphatic framework would be

observed.

The protonated molecule [M+H]* would be

M Spect . expected at m/z 325.19106. Fragmentation
ass Spectrometr

P Y patterns would reveal structural information

about the different ring systems.

The indole chromophore typically exhibits
UV-Vis Spectroscopy absorption maxima around 220-230 nm and
270-290 nm.

Characteristic absorption bands for N-H

stretching (indole), C-H stretching (aromatic and
Infrared (IR) Spectroscopy aliphatic), C=C stretching (aromatic and

ethylidene), and C-O stretching (methoxy and

alcohol) would be present.

Biological Activity and Signaling Pathways

The biological activities of Lochnerine are an area of ongoing research. As a member of the
indole alkaloid family, which includes potent anticancer agents like vinblastine and vincristine
(also from Catharanthus roseus), Lochnerine is a compound of interest for its potential
cytotoxic and other pharmacological effects. However, specific, in-depth studies detailing its
mechanism of action and effects on signaling pathways are limited in publicly available
literature.

Further research is required to elucidate the specific molecular targets and signaling cascades
that may be modulated by Lochnerine.
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Experimental Protocols

Detailed experimental protocols are fundamental for the replication and advancement of
scientific research. The following sections outline general methodologies for the isolation,
characterization, and biological evaluation of Lochnerine.

Isolation of Lochnerine from Catharanthus roseus

A general workflow for the isolation of indole alkaloids from Catharanthus roseus is presented
below. The specific conditions would need to be optimized for the selective extraction of
Lochnerine.
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Seed cancer cells in a

96-well plate
Dried and powdered
Catharanthus roseus leaves
l Incubate for 24 hours
Maceration or Soxhlet extraction
with methanol or ethanol
Treat cells with varying
concentrations of Lochnerine
Acid-base partitioning to
separate alkaloids
l Incubate for 48-72 hours
Crude alkaloid extract l

Add MTT reagent to each well

Column chromatography l
(Silica gel or Alumina)
l Incubate for 2-4 hours
Collection of fractions l
Add solubilization buffer
l (e.g., DMSO)

TLC analysis of fractions

Measure absorbance at 570 nm
using a plate reader

Combine and purify
Lochnerine-containing fractions

Purified Lochnerine

Calculate cell viability and ICso value

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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